Cas no 1806604-00-1 (3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid)
3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid
-
- Inchi: 1S/C11H10ClFO4/c1-5(14)9(12)6-2-7(4-8(13)3-6)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
- InChI Key: ARHJIUIVVIBOBR-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C1C=C(C=C(C(C(=O)O)O)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 310
- XLogP3: 1.3
- Topological Polar Surface Area: 74.6
3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026036-1g |
3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid |
1806604-00-1 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid
Recent Advances in the Study of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid (CAS: 1806604-00-1)
In recent years, the compound 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid (CAS: 1806604-00-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.
A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid, highlighting improvements in yield and purity. The researchers employed a multi-step synthesis approach, incorporating advanced catalytic techniques to enhance the efficiency of the process. Their findings suggest that the optimized synthesis route could facilitate large-scale production, making the compound more accessible for further research and development.
Another significant development comes from a collaborative research effort between academic and industrial laboratories, which explored the biological activity of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated the compound's inhibitory effects on specific enzymatic targets associated with inflammatory diseases. The results indicate that this molecule could serve as a lead compound for the development of novel anti-inflammatory agents.
Furthermore, computational modeling studies have provided insights into the molecular interactions of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid with its biological targets. These simulations, detailed in a recent article in the Journal of Chemical Information and Modeling, revealed key structural motifs that contribute to the compound's binding affinity and selectivity. Such information is invaluable for the design of derivatives with enhanced pharmacological properties.
In addition to its therapeutic potential, the safety profile of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid has also been a subject of investigation. A preclinical toxicology study, reported in Toxicology and Applied Pharmacology, assessed the compound's acute and subchronic toxicity in animal models. The data indicated a favorable safety profile at therapeutic doses, supporting its progression to further stages of development.
Overall, the growing body of research on 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid underscores its potential as a valuable tool in drug discovery. Continued efforts to refine its synthesis, understand its mechanism of action, and evaluate its therapeutic efficacy will be critical in realizing its full potential. Future studies may also explore its applications in combination therapies or as a scaffold for the development of structurally related compounds with improved properties.
1806604-00-1 (3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)